Cas no 94094-58-3 (Benzenesulfonamide,N-(3-acetyl-4-hydroxyphenyl)-)

• Product Name: Benzenesulfonamide,N-(3-acetyl-4-hydroxyphenyl)-
• CAS No: 94094-58-3
• MF: C₁₄H₁₃NO₄S
• MW: 291.32232260704
• CID: 809835
• PubChem ID: 3023520
• Update Time: 2025-04-19

Benzenesulfonamide,N-(3-acetyl-4-hydroxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonamide,N-(3-acetyl-4-hydroxyphenyl)-
• N-(3-acetyl-4-hydroxyphenyl)benzenesulfonamide
• N-(3-acetyl-4-hydroxyphenyl)benzenesulphonamide
• 94094-58-3
• SV375AQ9JU
• DTXSID10240516
• NS00040031
• EINECS 302-161-5
• Benzenesulfonamide, N-(3-acetyl-4-hydroxyphenyl)-

• Inchi： 1S/C14H13NO4S/c1-10(16)13-9-11(7-8-14(13)17)15-20(18,19)12-5-3-2-4-6-12/h2-9,15,17H,1H3
• InChI Key： RHTBRALULSRRQX-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)(NC1C=CC(=C(C(C)=O)C=1)O)(=O)=O

Computed Properties

• Exact Mass: 291.056529
• Monoisotopic Mass: 291.056529
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 437
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 91.8
• XLogP3: 2.3

Experimental Properties

• Density: 1.397
• Boiling Point: 475.9°C at 760 mmHg
• Flash Point: 241.6°C
• Refractive Index: 1.636